Cas no 1305324-08-6 (1-(2-phenoxyphenyl)propan-2-one)
1-(2-phenoxyphenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-phenoxyphenyl)propan-2-one
- 2-Propanone, 1-(2-phenoxyphenyl)-
- EN300-1870285
- 1305324-08-6
- CS-0275880
- DTXSID301298695
-
- Inchi: 1S/C15H14O2/c1-12(16)11-13-7-5-6-10-15(13)17-14-8-3-2-4-9-14/h2-10H,11H2,1H3
- InChI Key: VWFRDWVKFQONRY-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC=C1OC1=CC=CC=C1)C(=O)C
Computed Properties
- Exact Mass: 226.099379685g/mol
- Monoisotopic Mass: 226.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.095±0.06 g/cm3(Predicted)
- Boiling Point: 325.5±25.0 °C(Predicted)
1-(2-phenoxyphenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1870285-0.05g |
1-(2-phenoxyphenyl)propan-2-one |
1305324-08-6 | 0.05g |
$780.0 | 2023-09-18 | ||
| Enamine | EN300-1870285-0.1g |
1-(2-phenoxyphenyl)propan-2-one |
1305324-08-6 | 0.1g |
$817.0 | 2023-09-18 | ||
| Enamine | EN300-1870285-0.25g |
1-(2-phenoxyphenyl)propan-2-one |
1305324-08-6 | 0.25g |
$855.0 | 2023-09-18 | ||
| Enamine | EN300-1870285-0.5g |
1-(2-phenoxyphenyl)propan-2-one |
1305324-08-6 | 0.5g |
$891.0 | 2023-09-18 | ||
| Enamine | EN300-1870285-1.0g |
1-(2-phenoxyphenyl)propan-2-one |
1305324-08-6 | 1g |
$928.0 | 2023-05-26 | ||
| Enamine | EN300-1870285-2.5g |
1-(2-phenoxyphenyl)propan-2-one |
1305324-08-6 | 2.5g |
$1819.0 | 2023-09-18 | ||
| Enamine | EN300-1870285-5.0g |
1-(2-phenoxyphenyl)propan-2-one |
1305324-08-6 | 5g |
$2692.0 | 2023-05-26 | ||
| Enamine | EN300-1870285-10.0g |
1-(2-phenoxyphenyl)propan-2-one |
1305324-08-6 | 10g |
$3992.0 | 2023-05-26 | ||
| Enamine | EN300-1870285-1g |
1-(2-phenoxyphenyl)propan-2-one |
1305324-08-6 | 1g |
$928.0 | 2023-09-18 | ||
| Enamine | EN300-1870285-5g |
1-(2-phenoxyphenyl)propan-2-one |
1305324-08-6 | 5g |
$2692.0 | 2023-09-18 |
1-(2-phenoxyphenyl)propan-2-one Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 1-(2-phenoxyphenyl)propan-2-one
1-(2-Phenoxyphenyl)propan-2-one: An Overview of a Versatile Compound (CAS No. 1305324-08-6)
1-(2-Phenoxyphenyl)propan-2-one (CAS No. 1305324-08-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as phenoxyacetophenone, is characterized by its unique molecular structure, which consists of a phenoxy group attached to a phenyl ring and a ketone functional group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.
The chemical structure of 1-(2-phenoxyphenyl)propan-2-one is represented by the formula C15H14O2. Its molecular weight is 226.27 g/mol, and it is typically synthesized through a series of well-defined chemical reactions. The compound's solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO) makes it suitable for use in various experimental settings, including in vitro and in vivo studies.
In recent years, 1-(2-phenoxyphenyl)propan-2-one has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a ligand for various receptors, particularly those involved in the modulation of neurotransmitter systems. Studies have shown that this compound can interact with serotonin receptors, GABA receptors, and other neurotransmitter systems, suggesting its potential as a lead compound for the development of novel drugs.
A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological properties of 1-(2-phenoxyphenyl)propan-2-one. The researchers found that this compound exhibited significant activity as a serotonin receptor agonist, with potential applications in the treatment of mood disorders such as depression and anxiety. The study also highlighted the compound's low toxicity profile, making it a promising candidate for further development.
Beyond its potential as a therapeutic agent, 1-(2-phenoxyphenyl)propan-2-one has also been explored for its use in material science. Its unique chemical structure and physical properties make it suitable for applications in polymer synthesis and other advanced materials. For instance, researchers at the University of California, Berkeley, have utilized this compound as a building block for the synthesis of novel polymers with enhanced mechanical properties and thermal stability.
In addition to its therapeutic and material science applications, 1-(2-phenoxyphenyl)propan-2-one has been studied for its potential as an antimicrobial agent. A study published in the Journal of Antibiotics in 2020 demonstrated that this compound exhibited significant antibacterial activity against a range of pathogenic bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the compound's ability to disrupt bacterial cell membranes, leading to cell death.
The synthesis of 1-(2-phenoxyphenyl)propan-2-one involves several steps, including the formation of an intermediate phenoxyacetophenone derivative followed by further functionalization. One common synthetic route involves the reaction of 2-phenoxybenzaldehyde with acetone in the presence of an acid catalyst. This reaction yields high yields of the desired product with good purity. The ease of synthesis and scalability make this compound an attractive option for large-scale production.
The safety profile of 1-(2-phenoxyphenyl)propan-2-one has been extensively evaluated through various toxicological studies. These studies have shown that the compound exhibits low toxicity when administered at therapeutic doses. However, like any chemical substance, it should be handled with care and appropriate safety measures should be followed to ensure safe use.
In conclusion, 1-(2-phenoxyphenyl)propan-2-one (CAS No. 1305324-08-6) is a versatile compound with a wide range of potential applications in medicinal chemistry, material science, and antimicrobial research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.
1305324-08-6 (1-(2-phenoxyphenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)